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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Miglyol 840, a high-purity
propylene glycol dicaprylate/dicaprate, for its application as an excipient in preclinical studies.
This document delves into its physicochemical properties, safety and toxicology, and provides
detailed experimental protocols for its use in common preclinical formulations.

Introduction to Miglyol 840

Miglyol 840 is an ester of propylene glycol and saturated fatty acids of vegetable origin,
primarily caprylic (C8) and capric (C10) acids.[1][2] It is a clear, virtually colorless, and odorless
oily liquid with a neutral taste.[1] Its low viscosity, high stability, and excellent solvent properties
make it a versatile excipient for a range of pharmaceutical applications, particularly in the
preclinical development of poorly water-soluble drug candidates.[1][3] Miglyol 840 is suitable
for parenteral (intramuscular and subcutaneous) and topical drug delivery systems.[1][3]
Furthermore, it is classified as Generally Recognized as Safe (GRAS), underscoring its
favorable safety profile for pharmaceutical use.[1]
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Physicochemical Properties

The consistent quality and well-defined properties of Miglyol 840 are critical for reproducible
results in preclinical studies. The following tables summarize its key physicochemical
characteristics.

Table 1: General and Physical Properties of Miglyol 840

Property Value Unit Method

Clear, virtually _
Appearance o - Visual
colorless liquid

Odor and Taste Neutral - Organoleptic
Density at 20 °C 0.91-0.93 g/cm3 Ph. Eur. 2.2.5
Viscosity at 20 °C 9-12 mPa-s Ph. Eur. 2.2.9
Refractive Index at 20
oc 1.440 - 1.442 - Ph. Eur. 2.2.6
Soluble in hexane,
toluene, diethyl ether,
ethyl acetate,
N acetone, isopropanol,
Solubility - -

and ethanol (96%).
Insoluble in water and
glycerol. Miscible in all

ratios with natural oils.

Source: Miglyol 840 Technical Data Sheet[1]

Table 2: Chemical Properties of Miglyol 840
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Property Value Unit Method
Acid Value max. 0.2 mg KOH/g Ph. Eur. 2.5.1
Hydroxyl Value max. 10 mg KOH/g Ph. Eur. 2.5.3
Saponification Value 320 - 335 mg KOH/g Ph. Eur. 2.5.6
lodine Value max. 0.5 g 12/100 g Ph. Eur. 2.5.4
Peroxide Value max. 1.0 meq Oz/kg Ph. Eur. 2.5.5
Water Content max. 0.1 % Ph. Eur. 2.5.12
Source: Miglyol 840 Technical Data Sheet[1]
Table 3: Fatty Acid Composition of Miglyol 840
Fatty Acid Chain Length Composition Unit
Caproic Acid C6:0 max. 2.0 %
Caprylic Acid C8:0 65.0 - 80.0 %
Capric Acid C10:.0 20.0-35.0 %
Lauric Acid C12:0 max. 2.0 %
Myristic Acid C14:0 max. 1.0 %

Source: Miglyol 840 Technical Data Sheet

Preclinical Safety and Toxicology

Miglyol 840 exhibits a favorable safety profile, making it a suitable excipient for preclinical

research. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed propylene glycol

esters, including propylene glycol dicaprylate/dicaprate, and concluded them to be safe for use

in cosmetics.[4]

Acute Oral Toxicity: Studies in rats have shown that propylene glycol esters are practically

nontoxic when administered orally. For a related substance, a Safety Data Sheet reports an
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oral LD50 of >2000 mg/kg in rats.[5]

Dermal Irritation and Sensitization: In rabbit studies, propylene glycol dicaprylate/dicaprate was
classified as minimally irritating to the skin.[4] Propylene glycol, a component of Miglyol 840, is
considered a weak allergen and an uncommon cause of allergic contact dermatitis in
individuals without pre-disposing skin conditions.[6] Predictive toxicology tests for skin
sensitization with propylene glycol have been negative.[6]

The following diagram illustrates a typical workflow for assessing the dermal irritation potential
of a formulation containing Miglyol 840, based on OECD Guideline 404.
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Pre-Study

Test Substance Formulation
(API in Miglyol 840)

'

Animal Selection and Acclimatization
(e.g., Albino Rabbit)

Dermal Applicaion (OECD 404)

Application of Test Substance
(0.5 mL to shaved skin)

'

Semi-occlusive Dressing
(4-hour exposure)

'

Removal of Dressing and Cleaning

Observatiorland Scoring

Observation at 1, 24, 48, 72 hours

'
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'

Data Analysis and Reporting
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Dermal Irritation Study Workflow

Experimental Protocols
Preparation of a Subcutaneous Injectable Formulation
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This protocol describes the preparation of a simple oil-based solution for subcutaneous
administration in preclinical animal models, such as rats or mice.

Materials:

» Active Pharmaceutical Ingredient (API)
e Miglyol 840

« Sterile vials and closures

« Sterile syringe filters (e.g., 0.22 pm)

e Analytical balance

o Magnetic stirrer and stir bar

» Sterile syringes and needles

Protocol:

e Weighing: Accurately weigh the required amount of APl and Miglyol 840 in a sterile vial
under aseptic conditions.

» Dissolution: Add a sterile magnetic stir bar to the vial and place it on a magnetic stirrer. Stir
the mixture at a gentle speed until the APl is completely dissolved. Gentle warming (e.g., to
30-40°C) may be applied if necessary to facilitate dissolution, provided the API is heat-
stable.

 Sterile Filtration: Once the API is fully dissolved, draw the solution into a sterile syringe.
Attach a sterile 0.22 um syringe filter to the syringe and filter the solution into a final sterile
vial. This step ensures the sterility of the final formulation.

e Quality Control: Aseptically take a small sample for quality control checks, such as
concentration verification by a suitable analytical method (e.g., HPLC).

o Storage: Store the final formulation in a tightly sealed sterile vial, protected from light, at the
recommended storage temperature.
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The following diagram illustrates the relationship between the components in this formulation.

Active Pharmaceutical
Ingredient

Miglyol 840
(Vehicle)

Subcutaneous Formulation

Click to download full resolution via product page

Subcutaneous Formulation Components

Preparation of a Self-Microemulsifying Drug Delivery
System (SMEDDS) for Oral Gavage

This protocol outlines the preparation of a SMEDDS formulation for oral administration in rats to
enhance the bioavailability of a poorly water-soluble drug.[7]

Materials:

o Active Pharmaceutical Ingredient (API)

e Miglyol 840 (Oil phase)

e Transcutol P (Cosurfactant)

o TPGS (Tocopheryl polyethylene glycol succinate) or Cremophor EL40 (Surfactant)[7]
e Glass vials

» Vortex mixer

» Water bath sonicator

Protocol:
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o Component Ratio Determination: Based on solubility studies and pseudo-ternary phase
diagram analysis, determine the optimal ratio of oil, surfactant, and cosurfactant. For
example, a ratio of 1:7.2:1.8 (oil:surfactant:cosurfactant) has been reported.[7]

o Preparation of the Vehicle: In a glass vial, accurately weigh the required amounts of Miglyol
840, surfactant (TPGS or Cremophor EL40), and cosurfactant (Transcutol P).

o Homogenization: Tightly cap the vial and vortex the mixture until a homogenous, isotropic
solution is formed. Gentle warming in a water bath may be used to reduce viscosity and aid
mixing.

e Drug Loading: Accurately weigh the APl and add it to the prepared vehicle.

o Dissolution of API: Vortex the mixture and sonicate in a water bath until the API is completely
dissolved.

o Characterization: The resulting SMEDDS pre-concentrate should be a clear solution.
Characterize the formulation by determining the droplet size of the resulting microemulsion
upon dilution with an aqueous medium.

o Administration: For oral gavage in rats, the prepared SMEDDS can be filled into hard gelatin
capsules or administered directly.[7]

The following diagram illustrates the principle of a SMEDDS.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/21615281/
https://www.benchchem.com/product/b3283889/docs?utm_src=pdf-body#miglyol-840-an-in-depth-technical-guide-for-preclinical-research
https://www.benchchem.com/product/b3283889/docs?utm_src=pdf-body#miglyol-840-an-in-depth-technical-guide-for-preclinical-research
https://pubmed.ncbi.nlm.nih.gov/21615281/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3283889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

SMEDDS Pre-concentrate

API

Miglyol 840 (QOil)

Surfactant Dilution & Agitation

Dilution & Agitation

Cosurfactant

Dilution & Agitation

Dilution & Agitation

Aqueous Gl Fluids

Spontaneous Emulsification

Microemulsipn Formation

Fine Oil Droplets

(<20 nm)

Click to download full resolution via product page
Self-Microemulsifying Drug Delivery System (SMEDDS)

Conclusion

Miglyol 840 is a well-characterized and versatile excipient with a strong safety profile, making it
an excellent choice for a variety of preclinical formulation strategies. Its low viscosity, high
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stability, and good solvency for lipophilic compounds facilitate the development of reliable and
reproducible formulations for both parenteral and oral administration. The information and
protocols provided in this guide are intended to assist researchers in the effective utilization of
Miglyol 840 in their preclinical drug development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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